1-(2,6-dichlorobenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H17Cl2FN2/c18-14-4-3-5-15(19)13(14)12-21-8-10-22(11-9-21)17-7-2-1-6-16(17)20/h1-7H,8-12H2
• InChI Key: LALYSHNFSQNFSM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3F
• Molecular Formula: C17H17Cl2FN2
• Molecular Weight: 339.2 g/mol

Description

1-(2,6-dichlorobenzyl)-4-(2-fluorophenyl)piperazine, commonly known as DFDB, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology.

Mechanism of Action

The mechanism of action of DFDB is not fully understood, but it is believed to involve the modulation of serotonin receptors and other neurotransmitter systems in the brain. DFDB has been shown to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and sleep. DFDB has also been shown to increase the levels of serotonin and other neurotransmitters in the brain, leading to a reduction in depressive and anxiety-like behaviors.
Biochemical and Physiological Effects
DFDB has been shown to have various biochemical and physiological effects in animal models and in vitro studies. DFDB has been shown to increase the levels of serotonin and other neurotransmitters in the brain, leading to a reduction in depressive and anxiety-like behaviors. DFDB has also been shown to have potent antitumor and anti-inflammatory effects in vitro and in vivo, and it has been shown to inhibit the growth of various pathogenic bacteria and viruses.

Advantages and Limitations for Lab Experiments

The advantages of using DFDB in lab experiments include its high potency and selectivity for serotonin receptors, its potential as a drug candidate for the treatment of various diseases, and its ability to modulate various neurotransmitter systems in the brain. The limitations of using DFDB in lab experiments include its potential toxicity and side effects, its limited solubility in aqueous solutions, and its high cost of synthesis.

Future Directions

There are several future directions for the research on DFDB. One direction is to further investigate its potential therapeutic applications in various fields, including neuroscience, psychiatry, and pharmacology. Another direction is to develop new and more efficient synthesis methods for DFDB, in order to reduce its cost and increase its availability for research and clinical use. Finally, further studies are needed to investigate the safety and toxicity of DFDB, in order to ensure its potential as a safe and effective drug candidate for the treatment of various diseases.

Synthesis Methods

DFDB can be synthesized by reacting 2,6-dichlorobenzyl chloride with 2-fluorophenylpiperazine in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, leading to the formation of DFDB as the final product.

Scientific Research Applications

DFDB has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, DFDB has been shown to modulate the activity of serotonin receptors, which are involved in the regulation of mood, anxiety, and sleep. DFDB has also been studied for its potential anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
In psychiatry, DFDB has been studied for its potential antidepressant and anxiolytic effects. In animal models of depression and anxiety, DFDB has been shown to increase the levels of serotonin and other neurotransmitters in the brain, leading to a reduction in depressive and anxiety-like behaviors.
In pharmacology, DFDB has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. DFDB has been shown to have potent antitumor and anti-inflammatory effects in vitro and in vivo, and it has also been shown to inhibit the growth of various pathogenic bacteria and viruses.